Cas no 2034228-88-9 (N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide)

• Product Name: N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide
• CAS No: 2034228-88-9
• MF: C₁₆H₁₅N₅O
• MW: 293.323202371597
• CID: 5913688
• PubChem ID: 122246594
• Update Time: 2025-05-19

N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide
• N-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]pyridine-2-carboxamide
• AKOS032463861
• 2034228-88-9
• N-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)picolinamide
• CHEMBL4975854
• N-{[6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl]methyl}pyridine-2-carboxamide
• F6573-0013

• Inchi： 1S/C16H15N5O/c1-21-15(7-9-20-21)13-6-5-12(10-18-13)11-19-16(22)14-4-2-3-8-17-14/h2-10H,11H2,1H3,(H,19,22)
• InChI Key： QLYBVLMQGMASDM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)NCC1=CN=C(C=C1)C1=CC=NN1C

Computed Properties

• Exact Mass: 293.12766012g/mol
• Monoisotopic Mass: 293.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.7Ų

Additional information on N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide

Introduction to N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide (CAS No. 2034228-88-9)

N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2034228-88-9, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, which include a pyridine core and a pyrazole substituent, make it a valuable candidate for further investigation in drug discovery.

The molecular structure of N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide consists of multiple functional groups that contribute to its potential pharmacological properties. The presence of a pyridine ring in the molecule suggests possible interactions with biological targets such as enzymes and receptors. Additionally, the 1-methyl-substituted pyrazole moiety can enhance the compound's solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have shown that molecules with similar structural motifs can interact with various therapeutic targets, including kinases and transcription factors. The 6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl group in this compound may play a crucial role in modulating these interactions, making it an attractive scaffold for drug development.

In the realm of medicinal chemistry, the synthesis and optimization of heterocyclic compounds like N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide are of paramount importance. The compound's pyridine and pyrazole moieties provide a rich chemical space for structural modifications, allowing chemists to fine-tune its pharmacological properties. For instance, altering the substitution patterns on the pyridine ring can influence its metabolic stability and target specificity.

The pharmaceutical industry has been increasingly interested in developing small molecule inhibitors that target aberrant signaling pathways associated with various diseases. The structural features of N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}pyridine-2-carboxamide suggest that it may have applications in treating conditions such as cancer, inflammation, and neurodegenerative disorders. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain kinases, which are key enzymes involved in cell proliferation and survival.

One of the most exciting aspects of working with compounds like N-{6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylylmethyl}pyridinecarboxamide is the potential for structure-based drug design. By leveraging high-throughput screening technologies and biophysical techniques, researchers can rapidly identify lead compounds and optimize their properties. This approach has led to the development of several successful drugs over the past few decades, and it holds great promise for the future.

The synthesis of N-{6-(1-methyl-H-pyrazol-S-y]pyridin-S-ylmethl}pyidinecarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have greatly facilitated the construction of complex molecular architectures. These techniques allow chemists to introduce specific functional groups into the molecule with high precision, which is essential for achieving desired biological activities.

In conclusion, N-{6-(1-methyl-H-pyrazol-S-y]pyidinecarboxamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.